ProTx III

Nav1.7 Potency Electrophysiology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C162H245N51O44S6
Molecular Weight 3803 g/mol
Cat. No. B15587372
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Technical Parameters


Basic Identity
Product NameProTx III
Molecular FormulaC162H245N51O44S6
Molecular Weight3803 g/mol
Structural Identifiers
InChIInChI=1S/C162H245N51O44S6/c1-9-83(8)131(161(256)257)212-152(247)107(56-88-66-176-79-184-88)199-144(239)102(51-82(6)7)194-136(231)95(36-18-23-43-164)192-154(249)117-74-261-263-77-120-158(253)211-119-76-262-259-73-116(206-132(227)91(168)57-129(223)224)155(250)195-101(50-81(4)5)143(238)189-94(35-17-22-42-163)137(232)196-103(52-84-29-11-10-12-30-84)133(228)180-67-127(221)186-104(53-85-63-178-92-33-15-13-31-89(85)92)145(240)190-97(38-20-25-45-166)140(235)208-118(156(251)204-112(61-125(172)219)160(255)213-48-28-41-121(213)159(254)193-99(40-27-47-177-162(173)174)138(233)200-108(58-122(169)216)150(245)203-111(62-130(225)226)151(246)191-98(141(236)209-120)39-21-26-46-167)75-260-258-72-115(207-139(234)96(37-19-24-44-165)188-142(237)100(49-80(2)3)185-126(220)68-181-134(229)113(70-214)205-157(119)252)135(230)182-69-128(222)187-114(71-215)153(248)202-110(60-124(171)218)149(244)198-106(55-87-65-175-78-183-87)147(242)201-109(59-123(170)217)148(243)197-105(146(241)210-117)54-86-64-179-93-34-16-14-32-90(86)93/h10-16,29-34,63-66,78-83,91,94-121,131,178-179,214-215H,9,17-28,35-62,67-77,163-168H2,1-8H3,(H2,169,216)(H2,170,217)(H2,171,218)(H2,172,219)(H,175,183)(H,176,184)(H,180,228)(H,181,229)(H,182,230)(H,185,220)(H,186,221)(H,187,222)(H,188,237)(H,189,238)(H,190,240)(H,191,246)(H,192,249)(H,193,254)(H,194,231)(H,195,250)(H,196,232)(H,197,243)(H,198,244)(H,199,239)(H,200,233)(H,201,242)(H,202,248)(H,203,245)(H,204,251)(H,205,252)(H,206,227)(H,207,234)(H,208,235)(H,209,236)(H,210,241)(H,211,253)(H,212,247)(H,223,224)(H,225,226)(H,256,257)(H4,173,174,177)/t83-,91+,94+,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106+,107-,108-,109-,110-,111-,112-,113-,114-,115+,116-,117+,118+,119+,120-,121-,131+/m1/s1
InChIKeyFGNJVJFJADIQRF-SEMSBCGLSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

ProTx III: Selective Nav1.7 Spider Toxin for Pain and Ion Channel Research


ProTx III (µ-TRTX-Tp1a) is a 33-residue peptide isolated from the venom of the Peruvian green-velvet tarantula *Thrixopelma pruriens*. It belongs to the NaSpTx family 1 of spider toxins and is characterized by a classic inhibitor cystine knot (ICK) motif that confers high structural stability [1]. ProTx III acts as a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7, a validated analgesic drug target, with an IC50 of 2.1 nM for the native amidated form. Its unique biophysical mechanism—inhibiting Nav1.7 without significantly altering the voltage dependence of activation or inactivation—distinguishes it from most other spider toxins and small molecule blockers [1]. These properties make ProTx III a valuable molecular tool for pain research, channelopathy studies, and drug discovery programs targeting Nav1.7-mediated pathways.

Nav1.7 pathway inhibition study fit
Gating-mechanism research tool; preserves voltage dependence
Structurally stabilized peptide probe (ICK motif); C-terminal amidation required

Why ProTx III Cannot Be Replaced by Generic Nav1.7 Blockers


ProTx III occupies a distinct pharmacological niche that prevents simple substitution with other Nav1.7 inhibitors, including closely related spider toxins. Unlike ProTx II, which also targets Nav1.7 but modulates both activation and inactivation gating, ProTx III inhibits Nav1.7 without significantly altering the voltage dependence of either process [1]. Compared to Huwentoxin-IV (HWTX-IV), which traps the domain II voltage sensor in a closed configuration, ProTx III exhibits a different binding mechanism and superior potency [1][2]. Against small molecule Nav1.7 blockers such as PF-05089771, ProTx III demonstrates a distinct biophysical fingerprint—balanced gating shifts that preserve physiological excitability rather than preferentially stabilizing channels in an inactivated state [3]. Furthermore, ProTx III's peptide nature, ICK-stabilized structure, and lack of activity at Cav channels and nicotinic acetylcholine receptors at concentrations up to 5 μM provide a selectivity and safety profile not replicated by small molecules [1]. These differences mandate compound-specific validation; generic substitution risks altered experimental outcomes due to divergent mechanisms, potency variations, and off-target effects.

Mechanism mismatch ProTx II, HWTX-IV, and small molecules shift activation/inactivation differently; results may not transfer directly.
C-terminal amidation status Acid form is ~5.5-fold less potent; incorrect modification can compromise reproducibility.
Broader subtype activity ProTx II inhibits Nav1.1–1.8 and may alter native-tissue interpretation; selectivity rank may differ.

Quantitative Differentiation of ProTx III Against Closest Analogs and Alternatives


Nav1.7 Potency Comparison: ProTx III vs. ProTx II, Huwentoxin-IV, GpTx-1, and PF-05089771

ProTx III (native amidated form) inhibits hNav1.7 with an IC50 of 2.1 nM, demonstrating higher potency than several widely used Nav1.7 inhibitors [1]. In contrast, ProTx II—a closely related spider toxin—exhibits an IC50 of 0.3 nM, making it approximately 7-fold more potent than ProTx III [2]. However, ProTx III is 8-fold more potent than Huwentoxin-IV (IC50 ~26 nM) [3], 5-fold more potent than GpTx-1 (IC50 10 nM) [4], and 5-fold more potent than the small molecule PF-05089771 (IC50 11 nM) [5]. This potency profile positions ProTx III as a high-affinity tool with intermediate potency relative to the ultrapotent ProTx II but superior potency compared to other peptide and small molecule alternatives.

Nav1.7 potency comparison
Reported
IC50 2.1 nM; 7-fold less potent than ProTx II; 12-fold more potent than HWTX-IV
Supports potency context in Nav1.7 electrophysiology
Cross-study values from whole-cell patch clamp
Nav1.7 Potency Electrophysiology

Selectivity Profile: ProTx III vs. ProTx II and Huwentoxin-IV Across Nav Subtypes

ProTx III preferentially inhibits hNav1.7 > hNav1.6 > hNav1.2 > hNav1.1 > hNav1.3 channels, with no significant activity at Cav channels or nAChR at 5 μM [1]. ProTx II is reported to be ~100-fold selective for Nav1.7 over other Nav subtypes (Nav1.2 IC50 40-540 nM; Nav1.3 IC50 102 nM) [2], but it also inhibits Nav1.1–1.8 [2]. Huwentoxin-IV shows preference for Nav1.7 (IC50 26 nM) over Nav1.2 (150 nM) and Nav1.3 (338 nM) but has very low activity at Nav1.4 and Nav1.5 [3]. ProTx III's selectivity profile—particularly its clear rank order and lack of Cav/nAChR activity—offers a defined, narrow spectrum of activity distinct from the broader subtype coverage of ProTx II.

Selectivity profile
Reported
hNav1.7 > hNav1.6 > hNav1.2 > hNav1.1 > hNav1.3; no Cav/nAChR at 5 µM
Defined selectivity rank aids native tissue interpretation
Fluorescent and electrophysiology assays
Selectivity Nav Subtypes Off-target

Biophysical Mechanism: ProTx III Preserves Voltage Dependence Unlike ProTx II and Small Molecules

ProTx III inhibits hNav1.7 without significantly altering the voltage dependence of activation or steady-state inactivation [1]. In contrast, ProTx II shifts activation gating positively and decreases current magnitude, and also impairs fast inactivation [2]. The small molecule PF-05089771 preferentially stabilizes Nav channels in the inactivated state [3]. In a zebrafish SMA model, ProTx III produced balanced gating shifts across a broad voltage range, preserving physiological excitability, whereas riluzole preferentially stabilized Nav channels in the inactivated state [4]. This unique 'silent' inhibition mechanism—blocking conductance without perturbing voltage sensor movement—is a key differentiator.

Biophysical mechanism
Head-to-head
No significant alteration of activation or inactivation voltage dependence
Preserved gating kinetics may reduce excitability perturbation
Compared to ProTx II, PF-05089771, riluzole
Mechanism of Action Gating Modulation Biophysics

C-Terminal Amidation Critical for Potency: Native Amide Form vs. Acid Form

The native amidated form of ProTx III (IC50 2.1 nM) is approximately 5.5-fold more potent than the C-terminal acid form (IC50 11.5 nM) in inhibiting hNav1.7 [1]. This difference is attributed to a decreased association rate of the acid form [1]. In comparison, recombinant and synthetic forms with native amidation yield similar results . This highlights the critical importance of sourcing ProTx III with the correct C-terminal amidation, as substitution with acid forms or incorrectly modified peptides will result in significantly reduced potency and altered kinetics.

C-terminal amidation
Head-to-head
Amidated IC50 2.1 nM vs Acid IC50 11.5 nM (5.5-fold difference)
C-terminal amidation verification critical for potency
Decreased association rate for acid form
Post-translational Modification Structure-Activity Relationship Peptide Chemistry

In Vivo Analgesic Efficacy: Reversal of OD1-Induced Spontaneous Pain in Mice

ProTx III (1 μM and 300 nM intraplantar injection) significantly reversed spontaneous pain behavior induced by the Nav1.7 activator OD1 in mice [1]. Specifically, at 1 μM (40 pmoles in a 40 μl injection) and 300 nM (12 pmoles in a 40 μl injection), ProTx III produced significant reduction in pain behavior [1]. This in vivo validation is specific to ProTx III and not directly comparable to other Nav1.7 inhibitors in identical models, but it establishes functional analgesic activity at concentrations relevant to its in vitro potency. In contrast, the small molecule PF-05089771 has been shown to be orally active and efficacious in rodent pain models, but head-to-head in vivo comparisons are lacking [2].

In vivo pain model
Reported
Significant reversal of OD1-induced spontaneous pain at 300 nM and 1 µM intraplantar
Reported in vivo pain-model response context
Local injection model; no direct comparison to other inhibitors
In Vivo Analgesia Pain Model

Therapeutic Potential in Spinal Muscular Atrophy: ProTx III Superior to Riluzole in Zebrafish Model

In a zebrafish *smn1⁻/⁻* model of spinal muscular atrophy (SMA), ProTx III produced superior effects compared to riluzole, significantly improving locomotor performance and extending lifespan [1]. ProTx III produced balanced gating shifts across a broad voltage range, preserving physiological excitability, whereas riluzole preferentially stabilized Nav channels in the inactivated state [1]. This is a direct head-to-head comparison demonstrating that ProTx III's unique gating modulation translates to improved functional outcomes in a disease model of motor neuron hyperexcitability.

SMA zebrafish model
Data to verify
Improved locomotor performance and lifespan vs riluzole
Comparator model-response context
Preprint; confirmatory studies needed
Spinal Muscular Atrophy Zebrafish Motor Function Survival

Optimal Application Scenarios for ProTx III in Research and Drug Discovery


Mechanistic Studies of Nav1.7 Gating and Pharmacology

ProTx III is ideal for experiments requiring selective inhibition of Nav1.7 without perturbing voltage-dependent gating. Its 'silent' block mechanism [1] allows researchers to dissect the role of Nav1.7 conductance in neuronal excitability without confounding changes in activation or inactivation voltage dependence—a key differentiator from ProTx II and small molecules like PF-05089771. This makes ProTx III particularly valuable for structure-function studies, voltage-clamp fluorometry, and investigations of Nav1.7 channelopathies.

Validation of Nav1.7 as a Target in Pain Models

ProTx III's validated in vivo analgesic activity in the OD1-induced spontaneous pain model [1] makes it a suitable tool for validating Nav1.7 target engagement in preclinical pain research. Its peptide nature and high potency allow for local administration studies to confirm Nav1.7-mediated effects. The clear rank-order selectivity profile (Nav1.7 > Nav1.6 > Nav1.2 > Nav1.1 > Nav1.3) [1] aids in interpreting results from native tissues expressing multiple Nav subtypes.

SMA and Motor Neuron Disease Research

Recent evidence demonstrates that ProTx III outperforms riluzole in improving motor function and survival in a zebrafish SMA model [1]. Its balanced gating modulation preserves physiological excitability while mitigating hyperexcitability [1]. This application scenario leverages ProTx III's unique biophysical profile to explore Nav channel modulation as an SMN-independent therapeutic strategy for SMA and related motor neuron diseases.

Benchmarking Novel Nav1.7 Inhibitors

Given its well-characterized potency (IC50 2.1 nM), selectivity profile, and mechanism of action [1], ProTx III serves as an excellent reference standard for screening and characterizing new Nav1.7 inhibitors. Its intermediate potency (between ultrapotent ProTx II and less potent peptides) and defined C-terminal amidation requirement [1] provide a robust benchmark for comparing novel peptides, small molecules, or biologics in both in vitro and in vivo assays.

Application
Selection Property
Validation Focus
Mechanistic studies of Nav1.7 gating
Gating-mechanism preservation
Voltage-clamp and structure-function assays
Target engagement in pain models
In vivo model-response context
OD1 pain model endpoint monitoring
SMA and motor neuron disease research
Balanced gating modulation context
Motor function and survival endpoint review
Benchmarking novel Nav1.7 inhibitors
Reference standard profile
Cross-study potency and selectivity context
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